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Compound of Interest

Compound Name: 4-Methyl-4-penten-2-ol

Cat. No.: B1580817

Introduction

4-Methyl-4-penten-2-ol (CAS No. 2004-67-3) is a secondary allylic alcohol recognized for its
utility in fragrance formulations.[1][2] Its unique olfactory profile and chemical properties allow it
to be used as a versatile ingredient in the creation of various scent experiences. Chemically, it
is an organic compound with the formula C6H120.[1][2] This document provides detailed
application notes and protocols for researchers, scientists, and formulation chemists working
with this ingredient.

Olfactory Profile and Applications

4-Methyl-4-penten-2-ol possesses a characteristic refreshing, fruity aroma.[1] This makes it a
valuable component for introducing or enhancing fruity and fresh notes in fragrance
compositions.

» Top to Middle Note Modifier: Due to its moderate volatility, it can function as a bridge
between the initial top notes and the heart of the fragrance.

o Applications: It is suitable for use in a variety of products, including fine fragrances, personal
care products like beverages and perfumes, and household goods.[1]

¢ Synergies: It blends well with citrus, floral, and other fruity fragrance materials, adding
complexity and a natural-smelling lift.
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Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 4-Methyl-4-penten-2-ol

is crucial for its effective application in fragrance formulation. The following table summarizes

key quantitative data.

Property Value Source(s)
Molecular Formula C6H120 [2][3]1[4]
Molecular Weight 100.16 g/mol [2][3]
Appearance Colorless liquid [1]
Boiling Point 129 — 136 °C [11[3][4]
Density 0.827 - 0.848 g/cm3 [11[3114]
Vapor Pressure 4.06 mmHg at 25°C [3114]
Flash Point 46.3 °C [31[4]
Solubility S?Iuble in ethar.ml and ether; 1]
slightly soluble in water.
LogP 1.33 [3][4]

Stability and Compatibility

As an allylic alcohol, 4-Methyl-4-penten-2-ol's stability can be influenced by the formulation's

matrix, particularly its pH.

» pH Considerations: In acidic environments, such as some fabric softeners (pH 2.0-4.5),

allylic alcohols can be unstable.[5] Monitoring the pH of the base is crucial.

o Oxidation: Exposure to air and light can lead to oxidation, potentially altering the scent

profile.[6] The use of antioxidants (e.g., BHT) in the fragrance concentrate is recommended

to mitigate this.

» Discoloration: Interactions with other fragrance ingredients or the product base can

sometimes lead to discoloration over time. Stability testing is essential to identify such
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issues.[7]

Experimental Protocols
Protocol 1: Olfactory Evaluation of 4-Methyl-4-penten-2-
ol

Objective: To systematically evaluate the odor profile and intensity of 4-Methyl-4-penten-2-ol.

Materials:

4-Methyl-4-penten-2-ol

Ethanol (perfumer's grade, odorless)

Glass beakers and graduated cylinders

Pipettes

Standard smelling strips

Panel of trained sensory evaluators[8]

Methodology:

Stock Solution Preparation: Prepare a 10% dilution of 4-Methyl-4-penten-2-ol in perfumer's
grade ethanol.

e Dilution Series: Create a series of further dilutions from the stock solution: 5%, 1%, and 0.1%
in ethanol.

o Sample Preparation: Dip coded smelling strips into each dilution for 2 seconds, ensuring
they are saturated to the same level. Allow the ethanol to evaporate for 10 seconds.

e Sensory Panel Evaluation:

o Present the coded smelling strips to a panel of at least five trained evaluators in a well-
ventilated, odor-free room.[9]
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o Ask panelists to evaluate the odor at three time points: immediately (top note), after 15
minutes (middle note), and after 1 hour (dry-down).

o Panelists should describe the scent profile using standard fragrance descriptors (e.g.,
fruity, green, floral, woody) and rate the intensity on a scale of 1 (very weak) to 9 (very
strong).

o Data Analysis: Compile the descriptors and average the intensity ratings. Analyze the
evolution of the scent over time.

‘Workflow for Olfactory Evaluation

Click to download full resolution via product page

Figure 1. Olfactory evaluation experimental workflow.

Protocol 2: Accelerated Stability Testing in an Alcoholic
Base

Objective: To assess the chemical and olfactory stability of a fragrance containing 4-Methyl-4-
penten-2-ol under accelerated aging conditions.[6][10]

Materials:
» Fragrance formulation containing 4-Methyl-4-penten-2-ol (e.g., at 2% concentration).

e Base: 80% Ethanol, 20% Deionized Water solution.
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o Control sample (base without fragrance).

e Glass bottles with airtight caps.

o Climate chamber or oven capable of maintaining 40°C + 2°C.[6][11]
e UV light cabinet.[6]

e pH meter, viscometer.

¢ Gas Chromatography-Mass Spectrometry (GC-MS) equipment.
Methodology:

e Sample Preparation:

o Prepare a batch of the final product by mixing the fragrance formulation with the alcoholic
base.

o Fill several glass bottles with the perfumed product and a control sample. Tightly seal the
bottles.

o Retain one set of samples as a reference, stored in the dark at room temperature (25°C).
[10]

» Accelerated Aging:

o Thermal Stress: Place one set of samples in an oven at 40°C for a period of 1, 2, and 3
months. This simulates approximately 1, 2, and 3 years of shelf life.[11][12]

o Light Exposure: Place another set of samples in a UV light cabinet for a specified duration
to assess photodegradation.[10]

o Freeze-Thaw Cycle: Subject a third set to three cycles of freezing at -10°C for 24 hours,
followed by thawing at room temperature for 24 hours to test for physical instability like
precipitation.[6][12]

o Evaluation:
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o At each time point (e.g., monthly), remove a sample from each stress condition and allow
it to return to room temperature.

o Physical Evaluation: Visually inspect for changes in color, clarity, and phase separation
against the reference sample.[10] Measure pH and viscosity.

o Olfactory Evaluation: Conduct a sensory evaluation (as per Protocol 1) comparing the
aged samples to the fresh reference sample to detect any changes in scent profile.

o Chemical Analysis: (Optional) Use GC-MS to analyze the chemical composition of the
aged samples compared to the reference, identifying any degradation products or
significant changes in the concentration of 4-Methyl-4-penten-2-o0l.[10]

Data Interpretation: A stable formulation will show minimal changes in its physical, olfactory,
and chemical properties compared to the reference sample.
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Figure 2. Stability testing logical workflow.
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Safety and Regulatory

o Safety: 4-Methyl-4-penten-2-ol has some reported toxicity. Standard laboratory safety
precautions should be followed, including avoiding skin and eye contact and preventing
inhalation of vapors.[1] Store in a cool, dry, and well-ventilated area away from ignition
sources.[1]

e Regulatory: Users should ensure compliance with regional regulations and the standards set
by organizations such as the International Fragrance Association (IFRA).

This document is intended for informational purposes for qualified professionals and does not
constitute a warranty of the product's performance or safety. All formulations should undergo
rigorous, product-specific testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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